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Compound of Interest

Compound Name: SIS3

Cat. No.: B1680984

Audience: Researchers, scientists, and drug development professionals.

Introduction: SIS3, a specific inhibitor of Smad3, is a valuable tool for investigating the
transforming growth factor-beta (TGF-3) signaling pathway. It selectively blocks the
phosphorylation of Smad3, a key downstream mediator of TGF-[3 signaling, without affecting
the phosphorylation of Smad2.[1][2] This specificity allows for the precise dissection of Smad3-
dependent cellular processes, such as fibrosis, apoptosis, and inflammation.[3][4] These
application notes provide detailed protocols for the preparation of SIS3 stock solutions using
dimethyl sulfoxide (DMSO) and their application in cell culture experiments.

l. SIS3 Properties and Solubility

A summary of the key properties of SIS3 is provided in the table below.
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Property Value Source

Molecular Formula C2sH27N30s3 [5]

Molecular Weight 453.53 g/mol [5]

Solubility in DMSO =15 mg/mL [5]

Alternative Solubility 30 mg/mL [6]

Alternative Solubility 91 mg/mL (200.64 mM) [4]

Storage Temperature 2-8°C (solid) [5]

Long-term Storage -20°C or -80°C (in solution) General Lab Practice

Il. TGF-B/Smad3 Signaling Pathway

The diagram below illustrates the canonical TGF-f3 signaling pathway and the specific point of
inhibition by SIS3. TGF-f ligands bind to type Il receptors, which then recruit and
phosphorylate type | receptors. The activated type | receptor, in turn, phosphorylates Smad2
and Smad3. Phosphorylated Smad2/3 then forms a complex with Smad4, which translocates to
the nucleus to regulate target gene expression. SIS3 specifically prevents the phosphorylation
of Smads3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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